1. Home
  2. Product
  3. 7-Diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin
7-Diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin 7-Diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin 7-diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin is a member of the class of coumarins that is 2H-chromen-2-one substituted by 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl, methyl, and diethylamino groups at positions 3, 4 and 7, respectively. It is a thiol-reactive fluorescent dye. It has a role as a fluorescent dye. It is a member of coumarins, a tertiary amino compound, a member of benzenes and a member of maleimides.
Brand Name: Vulcanchem
CAS No.: 76877-33-3
VCID: VC21213273
InChI: InChI=1S/C24H22N2O4/c1-4-25(5-2)18-10-11-19-15(3)23(24(29)30-20(19)14-18)16-6-8-17(9-7-16)26-21(27)12-13-22(26)28/h6-14H,4-5H2,1-3H3
SMILES: CCN(CC)C1=CC2=C(C=C1)C(=C(C(=O)O2)C3=CC=C(C=C3)N4C(=O)C=CC4=O)C
Molecular Formula: C24H22N2O4
Molecular Weight: 402.4 g/mol

7-Diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin

CAS No.: 76877-33-3

Cat. No.: VC21213273

Molecular Formula: C24H22N2O4

Molecular Weight: 402.4 g/mol

* For research use only. Not for human or veterinary use.

7-Diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin - 76877-33-3

Specification

Description 7-diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin is a member of the class of coumarins that is 2H-chromen-2-one substituted by 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl, methyl, and diethylamino groups at positions 3, 4 and 7, respectively. It is a thiol-reactive fluorescent dye. It has a role as a fluorescent dye. It is a member of coumarins, a tertiary amino compound, a member of benzenes and a member of maleimides.
CAS No. 76877-33-3
Molecular Formula C24H22N2O4
Molecular Weight 402.4 g/mol
IUPAC Name 1-[4-[7-(diethylamino)-4-methyl-2-oxochromen-3-yl]phenyl]pyrrole-2,5-dione
Standard InChI InChI=1S/C24H22N2O4/c1-4-25(5-2)18-10-11-19-15(3)23(24(29)30-20(19)14-18)16-6-8-17(9-7-16)26-21(27)12-13-22(26)28/h6-14H,4-5H2,1-3H3
Standard InChI Key YGIABALXNBVHBX-UHFFFAOYSA-N
SMILES CCN(CC)C1=CC2=C(C=C1)C(=C(C(=O)O2)C3=CC=C(C=C3)N4C(=O)C=CC4=O)C
Canonical SMILES CCN(CC)C1=CC2=C(C=C1)C(=C(C(=O)O2)C3=CC=C(C=C3)N4C(=O)C=CC4=O)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19